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Compound of Interest

Compound Name: (±)-LY367385

Cat. No.: B1675680 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of (±)-LY367385, a

selective mGluR1α antagonist. While this document outlines general best practices, it is

imperative to consult the material's specific Safety Data Sheet (SDS) and your institution's

waste disposal protocols before proceeding. A product insert and SDS for (±)-LY367385 are

available for download from suppliers like Cayman Chemical.[1][2] This product is intended for

research use only and is not for human or veterinary use.[1][3]

Key Properties and Safety Considerations
Understanding the basic properties of (±)-LY367385 is the first step in ensuring its safe

handling and disposal.

Property Value Source

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.2 g/mol [1]

Formulation A solid [1][2]

Solubility Approx. 20 mg/mL in water [1][2]

Storage -20°C [2][3]
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This material should be considered hazardous until further information is available.[2] Standard

laboratory safety precautions should be followed at all times. This includes wearing appropriate

personal protective equipment (PPE) such as gloves, safety goggles, and a lab coat.[4] Work

with this compound should be conducted in a well-ventilated area, preferably within a fume

hood, to avoid inhalation.[4] Direct contact with skin or eyes should be avoided, and thorough

hand washing is required after handling.[2]

Experimental Protocols: Disposal Workflow
The following diagram outlines the general decision-making process for the disposal of (±)-
LY367385.
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Disposal Workflow for (±)-LY367385

Start: Unused or Waste
(±)-LY367385

Consult Safety Data Sheet (SDS)
and Institutional Protocols

Is the material contaminated?

Segregate as Hazardous Waste

Yes
Can the pure, uncontaminated

material be repurposed or returned?

No

Package in a compatible,
sealed, and labeled container

Store in a designated satellite
accumulation area

Arrange for pickup by
Environmental Health & Safety (EHS)

End

No

Follow institutional guidelines
for chemical redistribution

Yes

Click to download full resolution via product page

Caption: Disposal decision workflow for (±)-LY367385.
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Step-by-Step Disposal Procedures
The inappropriate disposal of chemical waste is illegal and can have serious consequences.[5]

Never dispose of hazardous chemicals down the drain, in regular trash, or by evaporation.[6]

Waste Characterization and Segregation:

All waste containing (±)-LY367385, including contaminated labware (e.g., pipette tips,

vials), solutions, and spill cleanup materials, must be treated as hazardous chemical

waste.

Do not mix this waste with other incompatible waste streams.[6] For example, keep

organic solvents separate from aqueous solutions.[6]

Containerization:

Collect waste in a container that is chemically compatible with (±)-LY367385 and any

solvents used. The container must be in good condition, with a secure, leak-proof closure.

[7]

For liquid waste, leave approximately 10% headspace in the container to allow for

expansion.[8]

Solid waste, such as contaminated gloves and paper towels, should be collected in a

separate, clearly marked solid waste container.[9]

Labeling:

Properly label all waste containers with a "Hazardous Waste" tag.[9]

The label must clearly identify all constituents by their full chemical names and their

approximate concentrations or percentages.[5] Do not use abbreviations or chemical

formulas.[5]

Indicate the date when waste was first added to the container (the accumulation start

date).[5]

Storage:
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Store waste containers at or near the point of generation in a designated satellite

accumulation area.[9][10] This area should be under the control of laboratory personnel.

[10]

Ensure that the storage area is well-ventilated and that incompatible wastes are

segregated, using secondary containment where necessary for liquids.[6][7]

Disposal:

Once the container is full or ready for disposal, arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[9][11]

Follow your institution's specific procedures for requesting a waste pickup.[9][11]

Decontamination of Empty Containers:

A container that held (±)-LY367385 is not considered empty until it has been thoroughly

rinsed.

The first rinse of the container must be collected and disposed of as hazardous waste.[6]

For highly toxic chemicals, the first three rinses must be collected.[6] After thorough rinsing

and air-drying, the container can be disposed of or recycled according to institutional

policy.[6][12]

In the event of a spill, alert personnel in the area and, if necessary, evacuate.[4] Use an

appropriate spill kit with absorbent materials to contain the spill. All materials used for cleanup

must be disposed of as hazardous waste.[4] Report all spills to your laboratory supervisor.[4]

Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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